Cas no 923163-85-3 (N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 923163-85-3
• Molecular Formula: C₁₇H₁₉N₃O₂S
• Molecular Weight: 329.416662454605
• CID: 5995140
• PubChem ID: 18568279

N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Properties

Names and Identifiers

• N-(4-{(2-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-[4-[2-oxo-2-(2-phenylethylamino)ethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• N-(4-{[(2-phenylethyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• AKOS004952121
• N-(4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)cyclopropanecarboxamide
• 923163-85-3
• F2202-1468

• InChIKey： QVSYABMKMRKRBB-UHFFFAOYSA-N
• Inchi： 1S/C17H19N3O2S/c21-15(18-9-8-12-4-2-1-3-5-12)10-14-11-23-17(19-14)20-16(22)13-6-7-13/h1-5,11,13H,6-10H2,(H,18,21)(H,19,20,22)
• SMILES： C1(C(NC2=NC(CC(=O)NCCC3=CC=CC=C3)=CS2)=O)CC1

Computed Properties

• Exact Mass: 329.11979803g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 329.11979803g/mol
• Heavy Atom Count: 23
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides